Cas no 1027345-07-8 (4-Fluoro-3-(trifluoromethylsulfonyl)benzenesulfonyl chloride)

4-Fluoro-3-(trifluoromethylsulfonyl)benzenesulfonyl chloride is a highly reactive sulfonyl chloride derivative characterized by the presence of both fluorine and trifluoromethylsulfonyl substituents on the benzene ring. This structural configuration enhances its electrophilic properties, making it a valuable intermediate in organic synthesis, particularly for introducing sulfonyl groups into target molecules. The electron-withdrawing effects of the fluoro and trifluoromethylsulfonyl groups contribute to its stability and reactivity under controlled conditions. It is commonly employed in the preparation of sulfonamides, sulfonate esters, and other functionalized aromatic compounds. Its utility in pharmaceutical and agrochemical research stems from its ability to facilitate selective transformations while maintaining compatibility with a range of reaction conditions.
4-Fluoro-3-(trifluoromethylsulfonyl)benzenesulfonyl chloride structure
1027345-07-8 structure
Product Name:4-Fluoro-3-(trifluoromethylsulfonyl)benzenesulfonyl chloride
CAS No:1027345-07-8
MF:C7H3ClF4O4S2
MW:326.672932863235
MDL:MFCD16883063
CID:1003809
Update Time:2025-06-07

4-Fluoro-3-(trifluoromethylsulfonyl)benzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

    • 4-Fluoro-3-((trifluoromethyl)sulfonyl)benzene-1-sulfonyl chloride
    • 4-Fluoro-3-(trifluoromethylsulfonyl)benzenesulfonyl Chloride
    • 4-Fluoro-3-((trifluoromethyl)sulfonyl)-benzene-1-sulfonyl chloride
    • 4-fluoro-3-((trifluoromethyl)sulfonyl)benzenesulfonyl chloride
    • 4-fluoro-3-(trifluoromethylsulfonyl)benzene-1-sulfonyl chloride
    • 4-fluoro-3-[(trifluoromethyl)sulfonyl]benzenesulfonyl chloride
    • AK-56282
    • KB-242061
    • KB-38733
    • PubChem19279
    • EOS-62147
    • C7H3ClF4O4S2
    • SYZOKHJRIIDLOQ-UHFFFAOYSA-N
    • 0662AA
    • TRA0058018
    • SY008474
    • AX8173983
    • 4-Fluoro-3-(trifluoromethylsulfonyl)benzenesulfonylChlor
    • 4-Fluoro-3-(trifluoromethylsulfonyl)benzenesulfonyl chloride
    • MDL： MFCD16883063
    • Inchi： 1S/C7H3ClF4O4S2/c8-18(15,16)4-1-2-5(9)6(3-4)17(13,14)7(10,11)12/h1-3H
    • InChI Key： SYZOKHJRIIDLOQ-UHFFFAOYSA-N
    • SMILES： ClS(C1=CC=C(C(=C1)S(C(F)(F)F)(=O)=O)F)(=O)=O

Computed Properties

  • Exact Mass: 325.91000
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 501
  • Topological Polar Surface Area: 85

Experimental Properties

  • PSA: 85.04000
  • LogP: 4.20830

4-Fluoro-3-(trifluoromethylsulfonyl)benzenesulfonyl chloride Security Information

4-Fluoro-3-(trifluoromethylsulfonyl)benzenesulfonyl chloride Customs Data

  • HS CODE：2904909090
  • Customs Data：

    China Customs Code:

    2904909090

    Overview:

    2904909090 Sulfonation of other hydrocarbons\nitrification\Nitrosative derivative(Whether halogenated or not). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2904909090 sulphonated, nitrated or nitrosated derivatives of hydrocarbons, whether or not halogenated VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

4-Fluoro-3-(trifluoromethylsulfonyl)benzenesulfonyl chloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Ambeed
A187776-100mg
4-Fluoro-3-((trifluoromethyl)sulfonyl)benzene-1-sulfonyl chloride
 1027345-07-8 95%
100mg
 $23.0 2025-02-28
Ambeed
A187776-250mg
4-Fluoro-3-((trifluoromethyl)sulfonyl)benzene-1-sulfonyl chloride
 1027345-07-8 95%
250mg
 $31.0 2025-02-28
Ambeed
A187776-1g
4-Fluoro-3-((trifluoromethyl)sulfonyl)benzene-1-sulfonyl chloride
 1027345-07-8 95%
1g
 $67.0 2025-02-28
Ambeed
A187776-5g
4-Fluoro-3-((trifluoromethyl)sulfonyl)benzene-1-sulfonyl chloride
 1027345-07-8 95%
5g
 $269.0 2025-02-28
Apollo Scientific
PC502180-250mg
4-Fluoro-3-[(trifluoromethyl)sulphonyl]benzenesulphonyl chloride
 1027345-07-8
250mg
 £19.00 2025-02-21
Apollo Scientific
PC502180-1g
4-Fluoro-3-[(trifluoromethyl)sulphonyl]benzenesulphonyl chloride
 1027345-07-8
1g
 £55.00 2025-02-21
Apollo Scientific
PC502180-5g
4-Fluoro-3-[(trifluoromethyl)sulphonyl]benzenesulphonyl chloride
 1027345-07-8
5g
 £218.00 2025-02-21
abcr
AB451358-1 g
4-Fluoro-3-(trifluoromethylsulfonyl)benzenesulfonyl chloride; .
 1027345-07-8
1g
 €166.80 2023-07-18
abcr
AB451358-5 g
4-Fluoro-3-(trifluoromethylsulfonyl)benzenesulfonyl chloride; .
 1027345-07-8
5g
 €470.80 2023-07-18
TRC
F401923-50mg
4-Fluoro-3-(trifluoromethylsulfonyl)benzenesulfonyl Chloride
 1027345-07-8
50mg
 $ 70.00 2022-06-05

4-Fluoro-3-(trifluoromethylsulfonyl)benzenesulfonyl chloride Production Method

4-Fluoro-3-(trifluoromethylsulfonyl)benzenesulfonyl chloride Related Literature

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